Cas no 439612-51-8 (5-bromo-3-(propan-2-yl)-1H-indole)

5-bromo-3-(propan-2-yl)-1H-indole structure

439612-51-8 structure

Product Name:5-bromo-3-(propan-2-yl)-1H-indole

CAS No:439612-51-8

MF:C₁₁H₁₂BrN

MW:238.123682022095

MDL:MFCD28670377

CID:3225573

PubChem ID:165438145

Update Time:2025-04-21

5-bromo-3-(propan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 1H-INDOLE, 5-BROMO-3-(1-METHYLETHYL)-
- 5-bromo-3-(propan-2-yl)-1H-indole
- F82847
- 5-bromo-3-isopropyl-1H-indole
- MFCD28670377
- CS-0158987
- SCHEMBL3156224
- FBNRLQRIMLEPOY-UHFFFAOYSA-N
- 5-bromo-3-propan-2-yl-1H-indole
- 439612-51-8
- A1-37002
- DB-118363
- MDL： MFCD28670377
- Inchi： 1S/C11H12BrN/c1-7(2)10-6-13-11-4-3-8(12)5-9(10)11/h3-7,13H,1-2H3
- InChI Key： FBNRLQRIMLEPOY-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)C(=CN2)C(C)C

Computed Properties

Exact Mass: 237.01531g/mol
Monoisotopic Mass: 237.01531g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 15.8Å²

5-bromo-3-(propan-2-yl)-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00125-1G	5-bromo-3-(propan-2-yl)-1H-indole	439612-51-8	95%	1g	￥ 1,207.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00125-5G	5-bromo-3-(propan-2-yl)-1H-indole	439612-51-8	95%	5g	￥ 3,841.00	2023-03-08
Enamine	EN300-338702-0.05g	5-bromo-3-(propan-2-yl)-1H-indole	439612-51-8		0.05g	$1188.0	2023-09-03
Enamine	EN300-338702-0.1g	5-bromo-3-(propan-2-yl)-1H-indole	439612-51-8		0.1g	$1244.0	2023-09-03
Enamine	EN300-338702-0.25g	5-bromo-3-(propan-2-yl)-1H-indole	439612-51-8		0.25g	$1300.0	2023-09-03
Enamine	EN300-338702-0.5g	5-bromo-3-(propan-2-yl)-1H-indole	439612-51-8		0.5g	$1357.0	2023-09-03
Enamine	EN300-338702-1.0g	5-bromo-3-(propan-2-yl)-1H-indole	439612-51-8		1g	$0.0	2023-06-07
Enamine	EN300-338702-2.5g	5-bromo-3-(propan-2-yl)-1H-indole	439612-51-8		2.5g	$2771.0	2023-09-03
Enamine	EN300-338702-5.0g	5-bromo-3-(propan-2-yl)-1H-indole	439612-51-8		5.0g	$4102.0	2023-02-23
Enamine	EN300-338702-10.0g	5-bromo-3-(propan-2-yl)-1H-indole	439612-51-8		10.0g	$6082.0	2023-02-23

5-bromo-3-(propan-2-yl)-1H-indole Related Literature

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Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

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5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

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